Cas no 113229-61-1 (2-Piperidinecarboxylic acid, 4-(phosphonomethyl)-, (2R-cis)-)

2-Piperidinecarboxylic acid, 4-(phosphonomethyl)-, (2R-cis)- structure
113229-61-1 structure
Product Name:2-Piperidinecarboxylic acid, 4-(phosphonomethyl)-, (2R-cis)-
CAS No:113229-61-1
MF:C7H14NO5P
MW:223.163523197174
CID:3623816
PubChem ID:6604838
Update Time:2025-04-22

2-Piperidinecarboxylic acid, 4-(phosphonomethyl)-, (2R-cis)- Chemical and Physical Properties

Names and Identifiers

    • 2-Piperidinecarboxylic acid, 4-(phosphonomethyl)-, (2R-cis)-
    • BPBio1_001256
    • EP2J4A2LB0
    • (2R,4S)-4-(phosphonomethyl)piperidine-2-carboxylic acid
    • UNII-EP2J4A2LB0
    • Selfotel, (-)-
    • SCHEMBL120236
    • Biomol-NT_000202
    • 113229-61-1
    • 2-Piperidinecarboxylicacid, 4-(phosphonomethyl)-, (2R,4S)-rel-
    • BRD-K48738253-001-02-4
    • NCGC00025070-01
    • CGS-20281
    • SR-01000597420
    • AS-71381
    • SR-01000597420-1
    • (-)-selfotel
    • LPMRCCNDNGONCD-NTSWFWBYSA-N
    • AKOS024456483
    • Q27277285
    • CHEMBL279731
    • Tocris-1241
    • cis-4-(phosphonomethyl) piperidine-2-carboxylic acid
    • 2-Piperidinecarboxylic acid, 4-(phosphonomethyl)-, (2R,4S)-rel-
    • 110347-85-8
    • NCGC00025070-02
    • cis-4-phosphonomethyl-2-piperidinecarboxylic acid
    • 2-Piperidinecarboxylic acid, 4-(phosphonomethyl)-, (2R,4S)-
    • Inchi: 1S/C7H14NO5P/c9-7(10)6-3-5(1-2-8-6)4-14(11,12)13/h5-6,8H,1-4H2,(H,9,10)(H2,11,12,13)/t5-,6+/m0/s1
    • InChI Key: LPMRCCNDNGONCD-NTSWFWBYSA-N
    • SMILES: N1CC[C@H](CP(O)(O)=O)C[C@@H]1C(O)=O

Computed Properties

  • Exact Mass: 223.06095954Da
  • Monoisotopic Mass: 223.06095954Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 263
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -3.9
  • Topological Polar Surface Area: 107Ų
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